Cas no 1171892-77-5 (3-(1-Methyl-1H-pyrazol-4-yl)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine)

3-(1-Methyl-1H-pyrazol-4-yl)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine structure
1171892-77-5 structure
Product Name:3-(1-Methyl-1H-pyrazol-4-yl)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
CAS No:1171892-77-5
MF:C15H20BN3O2
MW:285.149203300476
CID:2122375
Update Time:2023-08-04

3-(1-Methyl-1H-pyrazol-4-yl)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(1-methyl-1H-pyrazol-4-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 3-(1-methyl-1H-pyrazol-4-yl)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
    • HFZIZUJPOHOYGZ-UHFFFAOYSA-N
    • 5-(1-METHYL-1H-PYRAZOL-4-YL)PYRIDINE-3-BORONIC ACID PINACOL ESTER
    • 3-(1-Methyl-1H-pyrazol-4-yl)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
    • Inchi: 1S/C15H20BN3O2/c1-14(2)15(3,4)21-16(20-14)13-6-11(7-17-9-13)12-8-18-19(5)10-12/h6-10H,1-5H3
    • InChI Key: HFZIZUJPOHOYGZ-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NC=C(C3C=NN(C)C=3)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 375
  • Topological Polar Surface Area: 49.2
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